Cas no 556-02-5 (D-Tyrosine)

D-Tyrosine Properties

Names and Identifiers

• D-Tyrosine
• H-D-Tyr-OH
• (R)-2-Amino-3-(4-hydroxyphenyl)propanoic acid
• D-Thr-OH
• TYROSINE, D-(RG)
• (2R)-2-amino-3-(4-hydroxyphenyl)propanoic acid
• ?-2-AMino-3-(4-hydroxyphenyl)propionic acid
• DL-tyrosine
• D-Tyr
• D-α-AMino-p-hydroxyhydrocinnaMic acid
• D-α-AMino-β-p-hydroxyphenyl propionic acid
• R(+)-Tyrosin
• 3-(4-Hydroxyphenyl)-D-alanine
• D-Tyrosin
• (R)-3-(p-Hydroxyphenyl)alanine
• OUYCCCASQSFEME-MRVPVSSYSA-N
• (R)-2-Amino-3-(p-hydroxyphenyl)propionic acid
• DTY
• D-(+)-Tyrosine
• d-p-Tyrosine
• DTyr
• Tyrosine, d-
• (D)-Tyrosine
• PubChem13030
• (R)-TYROSINE
• KSC270A8B
• D-3-[4-Hydroxyphenyl]alanine
• NCGC00142608-02
• T1141
• EINECS 209-112-6
• AM82303
• Q16082044
• A830718
• C06420
• UNII-WQ5G9JQ7GC
• CHEBI:28479
• CS-D1377
• NS00080446
• Q27115118
• T-9000
• D-Tyrosine, ReagentPlus(R), 99%
• (R)-2-Amino-3-(4-hydroxyphenyl)propionic acid
• M02937
• (2R)-2-Amino-3-(4-hydroxyphenyl)propanoic acid; (R)-Tyrosine; D-p-Tyrosine
• WQ5G9JQ7GC
• (2R)-2-amino-3-(4-hydroxyphenyl)propanoic acid;D-Tyrosine
• AC-8668
• J-300275
• CHEMBL1076637
• BDBM50463198
• 1168FFD2-192C-4DB4-9161-4BF71A6C98C9
• Z969739284
• AS-11715
• DTXSID50883441
• HY-Y0444
• 556-02-5
• D-Tyrosine, puriss., >=99.0% (NT)
• D-4-HYDROXYPHENYLALANINE
• EN300-61693
• DB03839
• SCHEMBL20787
• NCGC00142608-01
• AKOS015854094
• MFCD00063073
• D-Tyrosine, Vetec(TM) reagent grade, 99%
• D-Tyrosine,98%
• DA-52731
• +Expand

• MDL： MFCD00063073
• InChIKey： OUYCCCASQSFEME-MRVPVSSYSA-N
• Inchi： 1S/C9H11NO3/c10-8(9(12)13)5-6-1-3-7(11)4-2-6/h1-4,8,11H,5,10H2,(H,12,13)/t8-/m1/s1
• SMILES： O([H])C([C@@]([H])(C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])O[H])N([H])[H])=O
• BRN： 2212157

Computed Properties

• Exact Mass: 181.073893g/mol
• Surface Charge: 0
• XLogP3: -2.3
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 181.073893g/mol
• Monoisotopic Mass: 181.073893g/mol
• Topological Polar Surface Area: 83.6Ų
• Heavy Atom Count: 13
• Complexity: 176
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 1.04690
• PSA: 83.55000
• Merck: 9839
• Refractive Index: 11.2 ° (C=5, 1mol/L HCl)
• Water Partition Coefficient: dissolution
• Boiling Point: 385.2℃ at 760 mmHg
• Melting Point: >300 °C (lit.)
• Flash Point: 186.7℃
• Color/Form: Crystalline powder, whitish
• Specific Rotation: 11.3 º (c=5, 1N HCl)
• Optical Activity: [α]20/D +10.3°, c = 5 in 1 M HCl
• Density: 1.2375 (rough estimate)

D-Tyrosine Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

D-Tyrosine Customs Data

• HS CODE：2922509090
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters